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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

Cat. No.: B1313016 Get Quote

An In-depth Technical Guide to 4-Amino-2,5-dichlorophenol

This guide provides a comprehensive overview of the chemical and physical properties,

molecular structure, and synthesis of 4-Amino-2,5-dichlorophenol, tailored for researchers,

scientists, and professionals in drug development.

Core Properties and Identifiers
4-Amino-2,5-dichlorophenol is a yellow crystalline solid compound.[1] It serves as a crucial

intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1][2][3]

Quantitative Data Summary
The key physicochemical properties of 4-Amino-2,5-dichlorophenol are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₅Cl₂NO [2][4][5]

Molecular Weight 178.01 g/mol [4]

CAS Number 50392-39-7 [1][2][4][5]

IUPAC Name 4-amino-2,5-dichlorophenol [4]

Synonyms 2,5-Dichloro-4-aminophenol [5]

Appearance Yellow crystalline solid [1]

Melting Point 178-179 °C [2][3]

Water Solubility ~15 mg/L (at 25 °C) [1]

Solubility

Soluble in polar organic

solvents such as alcohol,

ether, and acetic acid.

[1][2]

SMILES C1=C(C(=CC(=C1Cl)O)Cl)N [4]

InChIKey
RVLKXVCJBJCTCE-

UHFFFAOYSA-N
[4]

Molecular Structure
The molecular structure of 4-Amino-2,5-dichlorophenol consists of a phenol ring substituted

with an amino group and two chlorine atoms.

Caption: 2D molecular structure of 4-Amino-2,5-dichlorophenol.

Experimental Protocols
Synthesis of 4-Amino-2,5-dichlorophenol
A common laboratory-scale synthesis method for 4-Amino-2,5-dichlorophenol has been

documented.[2][3] The protocol involves the cleavage of a methyl ether group from a precursor

molecule.
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Objective: To synthesize 4-Amino-2,5-dichlorophenol from 2,5-dichloro-4-aminoanisole.

Materials:

2,5-dichloro-4-aminoanisole (starting material)

Hydriodic acid (HI)

Sodium sulfite (Na₂SO₃) aqueous solution

Ammonia water (aqueous NH₃)

Procedure:

The starting material, 2,5-dichloro-4-aminoanisole, is heated with hydriodic acid for a period

of 5 hours.[2][3]

After the reaction period, the mixture is cooled, leading to the precipitation of the product.

The crude product is collected by filtration.

To remove any residual hydriodic acid, the collected solid is dissolved in an aqueous solution

of sodium sulfite (Na₂SO₃).[2][3]

Ammonia water is then added to the solution to precipitate the purified 4-Amino-2,5-
dichlorophenol.[2][3]

The final product is obtained by filtering the precipitate.

Start: 2,5-dichloro-4-aminoanisole Heat with Hydriodic Acid (5 hours) Cool and Filter Dissolve in Na₂SO₃ solution Precipitate with Ammonia Water Filter to obtain product End: 4-Amino-2,5-dichlorophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Amino-2,5-dichlorophenol.
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4-Amino-2,5-dichlorophenol is a versatile chemical building block with applications across

multiple scientific domains:

Agrochemicals: It is a known intermediate in the manufacturing of the insecticide lufenuron.

[2][3] It also serves as a key component in the synthesis of various antifungal agents for crop

protection.[1]

Medicinal Chemistry: The compound is utilized in the preparation of anti-inflammatory

agents.[1]

Materials Science: Its unique electronic properties make it valuable for synthesizing organic

semiconductors used in field-effect transistors.[1]

Analytical Chemistry: It functions as a building block for creating fluorescent probes to detect

specific metal ions and for developing chemosensors for the detection of explosives.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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